Cas no 51067-38-0 (4-Phenoxyphenylboronic acid)

• Product name: 4-Phenoxyphenylboronic acid
• CAS No: 51067-38-0
• MF: C₁₂H₁₁BO₃
• MW: 214.024943590164
• MDL: MFCD00093312
• CID: 366462
• PubChem ID: 2734377

4-Phenoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Phenoxyphenylboronic acid
• 4-Phenoxyphenylboronic Acid (contains varying amounts of Anhydride)
• (4-Phenoxyphenyl)boronic acid
• 4-Phenoxybenzeneboronic Acid
• Boronic acid,B-(4-phenoxyphenyl)-
• 4-Phenoxybenzeneboronic Acid (contains varying amounts of Anhydride)
• (4-Phenoxyphenyl)Boranediol
• Boronic acid, (4-phenoxyphenyl)-
• 4-phenoxyphenyl boronic acid
• PubChem7890
• phenoxyphenylboronic acid
• 4-phenyoxyphenylboronic acid
• 4-phenoxy-phenylboronic acid
• 4-Phenoxyphenyl-boronic acid
• KSC489K8J
• 4-phenoxy-phenyl boronic acid
• (4-phenoxyphenyl) boronic acid
• [4-(phenoxy)ph
• NCGC00249484-01
• Z381541034
• P1974
• AC-27607
• KFXUHRXGLWUOJT-UHFFFAOYSA-N
• DTXSID70370267
• EN300-1262826
• F2135-0364
• (4-Phenoxyphenyl)boronic acid;4-Phenoxyphenylboronic acid
• SCHEMBL9285
• BDBM50275011
• A828424
• 4- phenoxybenzeneboronic acid
• CHEMBL459151
• HY-76584
• AKOS000264865
• SY014269
• BP-11448
• FT-0619375
• AB03336
• GS-6829
• J-515926
• CS-M1047
• 51067-38-0
• AMY479
• BCP27808
• 4-Phenoxyphenylboronic acid, >=95.0%
• MFCD00093312
• PD182301
• DB-009551
• STK503707

• MDL： MFCD00093312
• Inchi： 1S/C12H11BO3/c14-13(15)10-6-8-12(9-7-10)16-11-4-2-1-3-5-11/h1-9,14-15H
• InChI Key： KFXUHRXGLWUOJT-UHFFFAOYSA-N
• SMILES： O(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C(B(O[H])O[H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 214.080124g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 214.080124g/mol
• Monoisotopic Mass: 214.080124g/mol
• Topological Polar Surface Area: 49.7Ų
• Heavy Atom Count: 16
• Complexity: 196
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• XLogP3: nothing
• Surface Charge: 0

Experimental Properties

• Color/Form: Not available
• Density: 1.2300
• Melting Point: 115°C(lit.)
• Boiling Point: 377°C at 760 mmHg
• Flash Point: 181.8℃
• Refractive Index: 1.605
• PSA: 49.69000
• LogP: 1.15870
• Solubility: Not available

4-Phenoxyphenylboronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：Inert atmosphere,2-8°C
• Safety Term：S26;S37/39

4-Phenoxyphenylboronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Phenoxyphenylboronic acid

4-Phenoxyphenylboronic Acid (CAS No. 51067-38-0): An Overview of Its Properties, Applications, and Recent Research

4-Phenoxyphenylboronic acid (CAS No. 51067-38-0) is a versatile organic compound that has gained significant attention in the fields of organic synthesis, materials science, and medicinal chemistry. This compound is characterized by its unique boronic acid functionality and aromatic phenoxy group, which endow it with a wide range of chemical reactivity and potential applications.

The molecular formula of 4-Phenoxyphenylboronic acid is C₁₃H₁₁BO₃, and it has a molecular weight of 234.02 g/mol. The compound is a white crystalline solid at room temperature and is soluble in polar solvents such as water, ethanol, and dimethyl sulfoxide (DMSO). Its boronic acid group can undergo various chemical reactions, including Suzuki-Miyaura coupling, which is a widely used method for the formation of carbon-carbon bonds in organic synthesis.

In recent years, 4-Phenoxyphenylboronic acid has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 4-Phenoxyphenylboronic acid-derived compounds with potent antitumor activity against various cancer cell lines. These compounds exhibited selective cytotoxicity towards cancer cells while showing minimal toxicity to normal cells, making them promising candidates for further preclinical evaluation.

Beyond its medicinal applications, 4-Phenoxyphenylboronic acid has also found utility in materials science. Its boronic acid group can form stable complexes with diols and other multifunctional molecules, which can be exploited to create functional materials with tailored properties. A recent study in the journal Advanced Materials demonstrated the use of 4-Phenoxyphenylboronic acid-based polymers as stimuli-responsive materials for drug delivery systems. These polymers exhibited pH-responsive behavior, allowing for controlled release of encapsulated drugs in response to changes in pH, which is particularly useful for targeted drug delivery to specific tissues or organs.

The unique reactivity of the boronic acid group in 4-Phenoxyphenylboronic acid also makes it an attractive candidate for surface modification and functionalization. In a study published in Langmuir, researchers used 4-Phenoxyphenylboronic acid to modify gold nanoparticles, resulting in enhanced stability and biocompatibility. The modified nanoparticles showed improved performance in various biomedical applications, including imaging and sensing.

In addition to its chemical properties, the environmental impact of 4-Phenoxyphenylboronic acid has been a topic of interest. A recent review article in Green Chemistry highlighted the importance of developing sustainable synthetic methods for boronic acids, including 4-Phenoxyphenylboronic acid. The review discussed various green chemistry approaches, such as using renewable feedstocks and catalytic processes with minimal waste generation, which could contribute to more environmentally friendly production methods.

The safety profile of 4-Phenoxyphenylboronic acid is another critical aspect that has been investigated. According to safety data sheets (SDS), this compound is generally considered to have low toxicity when handled properly. However, it is important to follow standard laboratory safety protocols to minimize any potential risks associated with its use.

In conclusion, 4-Phenoxyphenylboronic acid (CAS No. 51067-38-0) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and environmental sustainability. Ongoing research continues to uncover new possibilities for this versatile molecule, making it an important focus area for future scientific exploration and innovation.